Cas no 618092-20-9 (1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE)

1,2-Bis(2,4-dichlorophenyl)ethane-1,2-diamine is a chlorinated aromatic diamine compound characterized by its symmetrical structure and high chemical stability. Its key advantages include strong resistance to degradation under harsh conditions, making it suitable for applications requiring durable intermediates in synthesis. The presence of dichlorophenyl groups enhances its reactivity in cross-coupling and polymerization processes, while the diamine functionality allows for versatile use in the production of high-performance resins, coatings, and adhesives. The compound's rigid aromatic backbone contributes to thermal stability, making it valuable in materials science and specialty chemical formulations. Proper handling is required due to potential reactivity with strong oxidizers.

1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE structure

618092-20-9 structure

Product Name:1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE

CAS No:618092-20-9

MF:C₁₄H₁₂Cl₄N₂

MW:350.070479393005

CID:955279

PubChem ID:5113981

Update Time:2025-06-30

1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

- 1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE
- 618092-20-9
- MFCD05150369
- SY351505
- 1,2-BIS(2,4-DICHLOROPHENYL)-1,2-ETHANEDIAMINE
- DTXSID30408479
- AKOS024411380
- SCHEMBL7784770
- Inchi： 1S/C14H12Cl4N2/c15-7-1-3-9(11(17)5-7)13(19)14(20)10-4-2-8(16)6-12(10)18/h1-6,13-14H,19-20H2
- InChI Key： UXVDOQZLEYUGHO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C(C1C=CC(=CC=1Cl)Cl)N)N)Cl

Computed Properties

Exact Mass: 349.972509g/mol
Monoisotopic Mass: 347.975459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 52Å²

1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B591794-10mg	1,2-Bis(2,4-dichlorophenyl)ethane-1,2-diamine	618092-20-9	10mg	$ 64.00	2023-04-18
TRC	B591794-25mg	1,2-Bis(2,4-dichlorophenyl)ethane-1,2-diamine	618092-20-9	25mg	$ 98.00	2023-04-18
TRC	B591794-50mg	1,2-Bis(2,4-dichlorophenyl)ethane-1,2-diamine	618092-20-9	50mg	$ 138.00	2023-04-18

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Additional information on 1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE

1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE

1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE is a highly specialized organic compound with the CAS registry number 618092-20-9. This compound is characterized by its unique chemical structure, which consists of two 2,4-dichlorophenyl groups attached to a central ethane backbone. The presence of the diamine functional group further enhances its reactivity and versatility in various chemical reactions. Recent studies have highlighted its potential applications in advanced materials science and pharmaceutical chemistry.

The molecular structure of 1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE plays a crucial role in determining its physical and chemical properties. The two chloro-substituted phenyl rings contribute to the compound's stability and aromaticity, while the ethane diamine moiety introduces nucleophilic sites for reaction with electrophilic agents. This combination makes it an ideal candidate for use in the synthesis of complex organic molecules, including polymeric materials and bioactive compounds.

Recent research has focused on the synthesis and characterization of 618092-20-9, particularly in the context of its role as a building block for advanced materials. Scientists have explored its ability to form stable covalent bonds with other functional groups, leading to the development of novel polymers with enhanced mechanical and thermal properties. For instance, studies published in the *Journal of Polymer Science* have demonstrated that incorporating 1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE into polymer networks can significantly improve their resistance to high temperatures and chemical degradation.

In addition to its applications in materials science, 618092-20-9 has also shown promise in pharmaceutical chemistry. Its unique structure allows for the formation of bioactive intermediates that can be further modified to yield potential drug candidates. Researchers at the University of California have reported on its use as a key intermediate in the synthesis of novel anti-cancer agents. These studies suggest that 1,2-BIS(2,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE could play a pivotal role in the development of next-generation therapeutics.

The synthesis of 618092-20-9 involves a multi-step process that typically begins with the chlorination of phenol derivatives followed by coupling reactions to introduce the diamine functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been shown to significantly improve reaction yields while reducing waste production.

From an environmental standpoint, 618092-20-9 exhibits moderate toxicity levels when exposed to aquatic organisms. However, its high stability under standard conditions makes it less prone to bioaccumulation compared to other chlorinated aromatic compounds. Regulatory agencies have classified it as a substance requiring careful handling due to its potential impact on ecosystems when released into the environment.

In conclusion, 618092-20-9, or 1,2-BIS(